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Compound of Interest

Compound Name: lodomethane-13C

Cat. No.: B121761

In-Depth Technical Guide: lodomethane-*C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on lodomethane-3C (33CHsl), a
crucial isotopically labeled compound utilized in advanced scientific research. This document
details its fundamental properties, experimental applications, and relevant reaction
mechanisms to support its use in metabolic tracing, mechanistic studies, and structural

analysis.

Core Properties of lodomethane-**C

lodomethane-13C is a methylated iodide molecule where the carbon atom is the heavy isotope
13C. This isotopic labeling makes it an invaluable tool for a variety of analytical techniques, most
notably Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Quantitative Data Summary

The key physical and chemical properties of lodomethane-3C are summarized in the table

below for easy reference.
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Property Value Reference
CAS Number 4227-95-6 [1]12113]
Molecular Formula 13CH3sl [11[2][3]

Molecular Weight 142.932 g/mol [4]
Appearance Liquid

Density 2.290 g/mL at 25 °C

Boiling Point 42 °C

Melting Point -66.5 °C

Refractive Index

n20/D 1.5293

Isotopic Purity

=99 atom % 13C

[5]

Experimental Applications and Protocols

lodomethane-13C is a versatile reagent employed in a range of experimental contexts, from

elucidating reaction mechanisms to probing molecular structures.

Application in NMR Spectroscopy for Structural
Analysis

lodomethane-13C is frequently used in high-resolution NMR spectroscopy to determine the
precise molecular geometry of solutes in anisotropic environments like liquid crystals. The 3C
labeling allows for the measurement of *H-'H and 13C-1H dipolar couplings, which are sensitive
to the bond angles and internuclear distances within the molecule.[1][2]

General Experimental Protocol:

o Sample Preparation: A solution of lodomethane-3C is prepared by dissolving it in a suitable
thermotropic or lyotropic liquid crystalline solvent. The concentration is optimized to ensure
sufficient signal-to-noise ratio while minimizing solute-solute interactions.
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 NMR Data Acquisition: High-resolution *H and 3C NMR spectra are acquired on a high-field
NMR spectrometer. Specialized pulse sequences may be employed to measure the one-
bond and long-range 13C-1H and *H-!H dipolar couplings.

o Spectral Analysis: The acquired spectra are analyzed to extract the precise values of the
dipolar couplings. These values are directly related to the molecular geometry and the
degree of alignment of the molecule within the liquid crystal.

» Structural Refinement: The experimental dipolar couplings are compared with theoretical
values calculated for different molecular geometries. An iterative refinement process is used
to determine the molecular structure that best fits the experimental data.

Use in Mechanistic Studies: The Heck Reaction

lodomethane-13C serves as a mechanistic probe to investigate complex catalytic cycles, such
as the palladium-catalyzed Heck reaction.[6] By tracking the 13C label, researchers can
elucidate the pathways of methyl group transfer and characterize transient intermediates. The
Heck reaction is a powerful method for forming carbon-carbon bonds between an unsaturated
halide and an alkene.

Experimental Workflow for Mechanistic Investigation:

Catalytic Cycle

Analysis

Analyze by NMR and/or Elucidate Reaction
[ L) Mass Spectrometry. Mechanism

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/B131923
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Experimental workflow for studying the Heck reaction using isotopic labeling.

Signaling Pathways and Logical Relationships

The primary utility of lodomethane-13C in the context of signaling pathways is in the synthesis of
13C-labeled biomolecules. These labeled molecules can then be introduced into biological
systems to trace their metabolic fate and understand their role in complex signaling cascades.

Logical Relationship for Isotope Tracing:
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Caption: Logical workflow for utilizing lodomethane-13C in metabolic pathway analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]
o 2.researchgate.net [researchgate.net]

¢ 3. lodomethane-13C solution suitable for NMR (reference standard), 1% in chloroform-d
("100%", 99.96 atom % D), chromium (lII) acetylacetonate 0.2 %, trimethyl phosphite 1 %, 99
atom % 13C, NMR tube size 6.5 mm x 8 in. | Sigma-Aldrich [sigmaaldrich.com]

» 4. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
e 5. schd-shimadzu.com [schd-shimadzu.com]
e 6. lodomethane-13C,d3 | 20710-47-8 | Benchchem [benchchem.com]

« To cite this document: BenchChem. [lodomethane-13C CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121761#iodomethane-13c-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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